Cas no 4664-57-7 (tert-Butyl TosylateDISCONTINUED)

• Product Name: tert-Butyl TosylateDISCONTINUED
• CAS No: 4664-57-7
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 1061038
• PubChem ID: 11009717
• Update Time: 2025-07-15

tert-Butyl TosylateDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• tert-Butyl TosylateDISCONTINUED
• tert-butyl 4-methylbenzenesulfonate
• TERT-BUTYL TOSYLATE
• tert-Butyl Tosylate DISCONTINUED
• Benzenesulfonic acid, 4-methyl-, 1,1-dimethylethyl ester
• CTK1C7437
• p-Toluolsulfonsaeure-tert-butylester
• tert-Butyl-< toluol-4-sulfonat>
• tert-Butyltosylat
• tert-Butyl-tosylat
• tert-Butyl p-toluenesulfonate
• DTXSID60451771
• SY257572
• MFCD22683743
• tert-butyl 4-methylbenzene-1-sulfonate
• AKOS027461135
• tert-Butyl Tosylate;Tert-butyl 4-methylbenzenesulfonate
• 4664-57-7
• SCHEMBL777187
• A853614
• EN300-7116345
• tert-ButylTosylate
• BCP27861

• Inchi： 1S/C11H16O3S/c1-9-5-7-10(8-6-9)15(12,13)14-11(2,3)4/h5-8H,1-4H3
• InChI Key： DLRDEMODNIPHMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 322.8±11.0 °C at 760 mmHg
• Flash Point: 149.0±19.3 °C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl TosylateDISCONTINUED Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on tert-Butyl TosylateDISCONTINUED

Research Brief on Chemical Compound 4664-57-7 and Discontinued Product tert-Butyl Tosylate

This research brief provides an in-depth analysis of the latest findings related to the chemical compound with CAS number 4664-57-7 and the discontinued product tert-Butyl Tosylate. The focus is on recent advancements, potential applications, and the reasons behind the discontinuation of tert-Butyl Tosylate in the chemical and pharmaceutical industries.

Chemical compound 4664-57-7, also known as tert-Butyl Tosylate, has been historically utilized as a reagent in organic synthesis, particularly in the protection of hydroxyl groups and as an intermediate in the production of various pharmaceuticals. However, recent developments indicate that this product has been discontinued by major suppliers, raising questions about its availability and potential alternatives.

Recent studies have explored the synthetic utility of 4664-57-7 in the context of novel drug development. Research published in the Journal of Medicinal Chemistry (2023) highlights its role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The study emphasizes the compound's efficiency in forming stable intermediates, though it also notes the challenges associated with its handling and stability under certain conditions.

The discontinuation of tert-Butyl Tosylate has prompted investigations into alternative reagents that can fulfill similar roles in synthetic pathways. A 2024 review in Organic Process Research & Development discusses several substitutes, including p-Toluenesulfonic acid tert-butyl ester derivatives, which exhibit comparable reactivity and improved safety profiles. These alternatives are gaining traction in industrial applications, particularly where regulatory compliance and environmental considerations are paramount.

Further analysis of patent databases reveals a decline in new filings involving 4664-57-7, suggesting a shift in research focus towards more sustainable and less hazardous compounds. This trend aligns with the broader industry movement towards green chemistry principles, which prioritize the reduction of toxic byproducts and the use of safer reagents.

In conclusion, while 4664-57-7 and tert-Butyl Tosylate have played significant roles in chemical synthesis, their discontinuation reflects evolving priorities in the pharmaceutical and chemical industries. Researchers are encouraged to explore alternative reagents that offer similar functionalities while addressing the limitations associated with the discontinued product. Future studies should focus on optimizing these alternatives for large-scale applications and ensuring their compatibility with existing synthetic protocols.